molecular formula C8H10OS B1171471 POLY(ANILINESULFONIC ACID), 5 WT. per cent SOLUTION IN WATER CAS No. 167860-86-8

POLY(ANILINESULFONIC ACID), 5 WT. per cent SOLUTION IN WATER

Cat. No.: B1171471
CAS No.: 167860-86-8
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Description

POLY(ANILINESULFONIC ACID), 5 WT. per cent SOLUTION IN WATER: is a self-doped, conducting polymer with a molecular weight of approximately 10,000 (GPC, polyethylene oxide) and a concentration of 5 wt. % in water . This compound is known for its solubility in water and its insolubility in ethers and esters . It is widely used in various scientific and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of POLY(ANILINESULFONIC ACID) typically involves the polymerization of aniline in the presence of a sulfonating agent. The reaction is carried out under acidic conditions, which facilitate the formation of the polymer chain. The polymerization process can be controlled to achieve the desired molecular weight and degree of sulfonation .

Industrial Production Methods: In industrial settings, the production of POLY(ANILINESULFONIC ACID) involves large-scale polymerization reactors where aniline and the sulfonating agent are mixed under controlled conditions. The reaction is monitored to ensure consistent product quality. The resulting polymer is then dissolved in water to create a 5 wt. % solution .

Chemical Reactions Analysis

Types of Reactions: POLY(ANILINESULFONIC ACID) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the sulfonic acid groups on the polymer chain .

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize POLY(ANILINESULFONIC ACID).

    Reduction: Reducing agents like sodium borohydride can reduce the polymer, altering its electronic properties.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of quinone derivatives, while reduction can result in the formation of leuco derivatives .

Scientific Research Applications

Chemistry: POLY(ANILINESULFONIC ACID) is used in the development of conductive polymers and materials. Its unique properties make it suitable for applications in sensors, batteries, and electrochemical devices .

Biology: In biological research, POLY(ANILINESULFONIC ACID) is used as a component in biosensors and bioelectronic devices. Its biocompatibility and conductivity make it an ideal material for interfacing with biological systems .

Medicine: The compound is explored for use in drug delivery systems and medical devices. Its ability to conduct electricity and interact with biological tissues opens up possibilities for innovative medical applications .

Industry: In industrial applications, POLY(ANILINESULFONIC ACID) is used in the production of antistatic coatings, corrosion-resistant materials, and conductive adhesives. Its versatility and performance make it a valuable material in various industrial processes .

Mechanism of Action

The mechanism by which POLY(ANILINESULFONIC ACID) exerts its effects is primarily through its conductive properties. The sulfonic acid groups on the polymer chain facilitate proton conduction, which enhances the overall conductivity of the material. This proton conduction mechanism is crucial for its applications in sensors and electrochemical devices .

Properties

CAS No.

167860-86-8

Molecular Formula

C8H10OS

Molecular Weight

0

Origin of Product

United States

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